Cas no 2548976-55-0 (4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2548976-55-0
• MF: C₁₈H₂₂F₃N₇O
• MW: 409.408792972565
• CID: 5310967
• PubChem ID: 154883449
• Update Time: 2025-07-18

4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-Methyl-6-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinyl]morpholine
• F6619-6122
• 2548976-55-0
• 4-(2-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• AKOS040709873
• 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• Inchi： 1S/C18H22F3N7O/c1-13-24-16(11-17(25-13)28-6-8-29-9-7-28)27-4-2-26(3-5-27)15-10-14(18(19,20)21)22-12-23-15/h10-12H,2-9H2,1H3
• InChI Key： XCRIJCPGDIZXDE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2C=C(N=C(C)N=2)N2CCOCC2)CC1)(F)F

Computed Properties

• Exact Mass: 409.18379284g/mol
• Monoisotopic Mass: 409.18379284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.3±50.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Additional information on 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

Introduction to 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2548976-55-0)

4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2548976-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the morpholine family and features a unique combination of pyrimidine and piperazine moieties, along with a trifluoromethyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific disciplines.

The chemical structure of 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine is characterized by its intricate arrangement of functional groups. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the morpholine ring provides flexibility and conformational stability, while the pyrimidine and piperazine moieties offer opportunities for interactions with biological targets.

In recent years, the study of this compound has been driven by its potential as a therapeutic agent for various diseases. One of the key areas of research has been its activity as a modulator of specific receptors and enzymes. For instance, studies have shown that 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine exhibits potent activity against certain kinases, making it a promising candidate for the treatment of cancers and other proliferative disorders.

Beyond its potential in oncology, this compound has also been investigated for its effects on central nervous system (CNS) disorders. Research has indicated that it may have neuroprotective properties and could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier (BBB) is a critical factor in CNS drug development, and preliminary studies suggest that 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine may possess this capability due to its lipophilic nature.

The pharmacokinetic profile of 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine has been another focus of research. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be viable for clinical development. The compound's high oral bioavailability and low toxicity profile make it an attractive option for further preclinical and clinical evaluation.

In addition to its therapeutic potential, the synthesis of 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine has been optimized to improve yield and reduce costs. Various synthetic routes have been explored, including multistep processes involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have facilitated the production of sufficient quantities of the compound for extensive testing and scale-up.

The safety profile of 4-(2-Methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-y l] piperazin -1 - yl } pyrim id in - 4 - yl ) morph oline has also been thoroughly evaluated. Preclinical studies have shown that it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile supports its potential for further clinical development.

In conclusion, 4-(2-Methyl - 6 - { 4 - [ 6 - ( trif luoro methyl ) py rim id in - 4 - yl ] p iper azine -1 - yl } py rim id ine - 4 - yl ) morph oline (CAS No. 25 8976 -55 -0 strong >) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. p >